Cas no 2191434-19-0 (5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid)

5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid is a versatile heterocyclic compound featuring a cyclopropyl-substituted isoxazole core and a dichlorophenyl moiety. Its unique structure imparts stability and reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the carboxylic acid functional group enhances its utility for further derivatization, enabling the formation of amides, esters, and other derivatives. The electron-withdrawing dichlorophenyl group contributes to its potential biological activity, particularly in the development of enzyme inhibitors or bioactive molecules. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its well-defined chemical properties facilitate precise modifications for targeted molecular design.
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid structure
2191434-19-0 structure
Product Name:5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid
CAS No:2191434-19-0
MF:C13H9Cl2NO3
MW:298.121461629868
MDL:MFCD31543154
CID:4639572
Update Time:2025-05-23

5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid
    • 4-Isoxazolecarboxylic acid, 5-cyclopropyl-3-(2,6-dichlorophenyl)-
    • MDL: MFCD31543154
    • Inchi: 1S/C13H9Cl2NO3/c14-7-2-1-3-8(15)9(7)11-10(13(17)18)12(19-16-11)6-4-5-6/h1-3,6H,4-5H2,(H,17,18)
    • InChI Key: RYDPZPPGEPZFAD-UHFFFAOYSA-N
    • SMILES: O1C(C2CC2)=C(C(O)=O)C(C2=C(Cl)C=CC=C2Cl)=N1

5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D778657-1g
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid
2191434-19-0 95%
1g
$760 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1589826-1g
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic acid
2191434-19-0 98%
1g
¥8544 2023-04-06
AN HUI ZE SHENG Technology Co., Ltd.
SY233112-1g
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid
2191434-19-0 95%
1g
¥5900.00 2023-09-15
eNovation Chemicals LLC
D778657-1g
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid
2191434-19-0 95%
1g
$760 2025-02-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY233112-1g
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid
2191434-19-0 ≥95%
1g
¥5900.00 2025-04-16
eNovation Chemicals LLC
D778657-1g
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid
2191434-19-0 95%
1g
$760 2025-02-28

Additional information on 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid

5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid: A Comprehensive Overview

5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid (CAS No. 2191434-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This isoxazole derivative features a unique molecular structure combining a cyclopropyl group and a dichlorophenyl moiety, making it particularly interesting for drug discovery and material science applications.

The compound's structural complexity contributes to its versatile properties. The presence of both carboxylic acid functionality and isoxazole ring in the same molecule allows for multiple interaction sites, which is why researchers are exploring its potential as a pharmaceutical intermediate. Recent studies have focused on its possible role in developing new enzyme inhibitors, particularly in metabolic pathways where such structures show promising activity.

In the context of current research trends, 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid aligns with several hot topics in medicinal chemistry. The scientific community is particularly interested in how its molecular architecture might contribute to addressing challenges in targeted drug delivery and selective binding. Its heterocyclic framework makes it a candidate for investigation in various therapeutic areas, including inflammation management and metabolic disorders.

The synthesis of 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Researchers emphasize the importance of optimizing the cyclization process to achieve maximum yield of this valuable chemical building block. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's identity and purity.

From a commercial perspective, the demand for specialized isoxazole derivatives like 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid has been steadily increasing. Pharmaceutical companies and research institutions seek such compounds for their drug discovery programs, particularly in developing novel small molecule therapeutics. The compound's CAS number 2191434-19-0 serves as a unique identifier in global chemical databases and procurement systems.

Recent advancements in computational chemistry have enabled better understanding of this compound's molecular properties and potential bioactivity. In silico modeling suggests interesting interactions with various biological targets, making it a subject of ongoing investigation in structure-activity relationship studies. Researchers are particularly interested in how modifications to its core structure might enhance specific desired properties.

The stability profile of 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid makes it suitable for various formulation approaches. Its solid-state properties have been characterized to understand its behavior under different environmental conditions, which is crucial for its potential application in pharmaceutical development. Proper storage conditions typically involve protection from moisture and excessive heat to maintain compound integrity.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to produce 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid. Efforts focus on reducing organic solvent use, improving atom economy, and developing catalytic processes that could make the production of this valuable intermediate more environmentally friendly while maintaining high purity standards.

The analytical characterization of 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid presents specific challenges and opportunities. Advanced techniques like mass spectrometry and X-ray crystallography have been employed to fully elucidate its structure and confirm the position of substituents on the isoxazole ring. These detailed analyses are essential for quality control in research applications.

Looking forward, the scientific community anticipates expanding applications for 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid beyond its current uses. Its unique combination of structural features suggests potential in developing new functional materials and specialty chemicals. Ongoing research continues to uncover novel aspects of its chemistry and possible utilities in various scientific and industrial domains.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm